Cas no 1014049-47-8 (1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine)

• Product Name: 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine
• CAS No: 1014049-47-8
• MF: C₁₆H₁₉FN₄O₂
• MW: 318.346066713333
• CID: 6377297
• PubChem ID: 16925259
• Update Time: 2025-10-29

1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine
• [4-(4-fluorophenyl)piperazin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
• Methanone, [4-(4-fluorophenyl)-1-piperazinyl](3-methoxy-1-methyl-1H-pyrazol-4-yl)-
• AKOS024644516
• F2382-0016
• 1014049-47-8
• (4-(4-fluorophenyl)piperazin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone

• Inchi： 1S/C16H19FN4O2/c1-19-11-14(15(18-19)23-2)16(22)21-9-7-20(8-10-21)13-5-3-12(17)4-6-13/h3-6,11H,7-10H2,1-2H3
• InChI Key： OZRJYYAKMRLWIO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(C1=CN(C)N=C1OC)=O

Computed Properties

• Exact Mass: 318.14920402g/mol
• Monoisotopic Mass: 318.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 529.1±50.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine

Professional Introduction to Compound with CAS No. 1014049-47-8 and Product Name: 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine

The compound with the CAS number 1014049-47-8 and the product name 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The 4-fluorophenyl substituent, for instance, is known to enhance metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the development of small-molecule inhibitors and agonists. The fluorine atom's electronegativity influences the electronic distribution of the aromatic ring, thereby modulating its interactions with proteins and enzymes.

The 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl component of the molecule adds another layer of complexity, contributing to its pharmacological profile. Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The methoxy and methyl groups further fine-tune the molecule's pharmacokinetic properties, enhancing its solubility and bioavailability. These structural elements make this compound a promising candidate for further investigation in drug discovery.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward rational drug design. By leveraging computational modeling and high-throughput screening, researchers can systematically explore the interactions between this molecule and various biological targets. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory diseases. The combination of fluorine and pyrazole moieties offers a synergistic effect, potentially leading to enhanced therapeutic efficacy.

The synthesis of 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only ensure high yields but also minimize byproduct formation, making the process more sustainable and scalable for industrial applications.

From a regulatory perspective, compounds like this one must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. Preclinical studies are essential to assess their pharmacological effects, pharmacokinetics, and potential toxicities. The presence of fluorine in the molecule necessitates careful consideration during these studies due to its known impact on metabolic pathways. Understanding these interactions is crucial for predicting how the compound will behave in vivo and for designing effective dosing regimens.

The potential applications of 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine extend beyond traditional therapeutic areas. Researchers are exploring its utility in developing novel agrochemicals and materials science applications where its unique chemical properties could be leveraged. The versatility of this compound underscores the importance of investing in fundamental research that drives innovation across multiple disciplines.

As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping future treatments for complex diseases. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery processes is accelerating the identification of promising candidates like this one. These tools enable researchers to analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional experimental methods.

In conclusion, 1-(4-fluorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine represents a significant contribution to pharmaceutical chemistry with its innovative structure and potential therapeutic applications. Its unique combination of structural features positions it as a valuable asset in ongoing drug development efforts. As research progresses, we can anticipate further insights into its biological activities and mechanisms of action, paving the way for new treatments that address unmet medical needs.